N-benzyl-3-methyl-N-(2-phenylethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
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Description
N-benzyl-3-methyl-N-(2-phenylethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine is a useful research compound. Its molecular formula is C20H20N6 and its molecular weight is 344.422. The purity is usually 95%.
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Scientific Research Applications
Novel Synthetic Approaches
Research has shown innovative synthetic strategies for constructing triazolo-pyrimidin derivatives, which are crucial for the development of new pharmaceuticals and materials. For instance, the metal-free synthesis of 1,2,4-triazolo[1,5-a]pyrimidines demonstrates the utility of oxidative N-N bond formation, offering efficient pathways to biologically important structures (Zheng et al., 2014).
Biological Applications
The exploration of triazolo[4,5-d]pyrimidine derivatives as adenosine receptor ligands highlights their potential in therapeutic applications. Specifically, compounds with high affinity and selectivity for the A1 adenosine receptor subtype have been identified, suggesting roles in neurological and cardiovascular disorders (Betti et al., 1998).
Antimicrobial and Antitumor Activities
Studies on the antimicrobial and antifungal properties of triazolo-pyrimidin derivatives underline their significance in developing new treatments for infections. For example, (5S,7R)-5-Aryl-7-methyl-4,5,6,7-tetrahydro[1, 2, 4]triazolo[1,5-a]pyrimidin-7-ols exhibit notable antimicrobial and antifungal activities, demonstrating the potential for these compounds in medical research (Komykhov et al., 2017).
Antiviral Research
The role of triazolo[1,5-a]pyrimidin derivatives in antiviral therapy has been explored, showcasing the importance of these compounds in addressing viral diseases. For example, the synthesis of 5-Methyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one in supercritical carbon dioxide as an intermediate in the production of the antiviral drug Triazid® represents a significant advancement in pharmaceutical manufacturing (Baklykov et al., 2019).
Cardiovascular and Antimalarial Prospects
The pharmacokinetic profiles and docking studies of triazolopyrimidine-based inhibitors for Plasmodium falciparum dihydroorotate dehydrogenase (PfDHODH) suggest their utility as novel antimalarial agents. These compounds have shown promise in preclinical evaluations, indicating their potential in the fight against malaria (Ibrahim et al., 2021).
Properties
IUPAC Name |
N-benzyl-3-methyl-N-(2-phenylethyl)triazolo[4,5-d]pyrimidin-7-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N6/c1-25-19-18(23-24-25)20(22-15-21-19)26(14-17-10-6-3-7-11-17)13-12-16-8-4-2-5-9-16/h2-11,15H,12-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSRPXQIUXPCKHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NC=N2)N(CCC3=CC=CC=C3)CC4=CC=CC=C4)N=N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.